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Compound Focus: Potassium Chlorite

CAS No.: 14314-27-3

Cat. No.: S655170

Get Quote

Property Description / Value

Chemical Formula KClO₃ [1] [2] [3]

Molar Mass 122.55 g/mol [1] [2] [3]

Appearance White crystalline solid or powder [1] [2] [3]

Density ~2.32 g/cm³ [1] [2]

Melting Point ~356 °C [1] [3]

Solubility in Water Soluble; increases with temperature (e.g., 8.15 g/100 mL at 25°C) [1]

Key Hazard Strong oxidizer; can form explosive mixtures with combustible materials [1] [2]

Preparation Methods and Experimental Protocols

Potassium chlorate can be synthesized through several industrial and laboratory-scale methods.
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Start

Industrial Metathesis
NaClO₃ + KCl → NaCl + KClO₃

Liebig Process
1. Cl₂ + Ca(OH)₂ → Ca(ClO₃)₂

2. Ca(ClO₃)₂ + 2KCl → 2KClO₃ + CaCl₂

Electrolysis
Electrolysis of KCl solution

Disproportionation
1. 3NaOCl → 2NaCl + NaClO₃

2. NaClO₃ + KCl → NaCl + KClO₃

KClO₃ Precipitates

Filter & Collect Crystals

Click to download full resolution via product page

Industrial and laboratory synthesis pathways for Potassium Chlorate (KClO₃).

Industrial Salt Metathesis (Most Common)

This is the primary industrial method, leveraging the difference in solubility between sodium chlorate and

potassium chlorate [1].

Reaction: NaClO₃ + KCl → NaCl + KClO₃ [1] [2]

Detailed Protocol:
Reactant Preparation: A solution of sodium chlorate (NaClO₃) is mixed with potassium

chloride (KCl).
Reaction Drive: The reaction is driven to completion by the low solubility of potassium
chlorate in water. According to Le Chatelier's principle, the product continuously precipitates
out, shifting the equilibrium to the right [1].

Isolation: The mixture is cooled to room temperature, and the precipitated KClO₃ crystals are
collected via vacuum filtration, then washed and dried [1].

Liebig Process (Historical Method)
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This process involves two sequential chemical reactions [3] [4].

Reaction 1: 6 Ca(OH)₂ + 6 Cl₂ → Ca(ClO₃)₂ + 5 CaCl₂ + 6 H₂O [3]
Reaction 2: Ca(ClO₃)₂ + 2 KCl → 2 KClO₃ + CaCl₂ [3] [4]

Detailed Protocol:
Chlorination: Chlorine gas (Cl₂) is bubbled through a hot suspension of calcium hydroxide

(Ca(OH)₂, milk of lime) to form calcium chlorate.
Metathesis: Potassium chloride (KCl) is added to the resulting solution. The insoluble KClO₃

precipitates.
Isolation: The precipitate is filtered, washed, and dried to obtain pure potassium chlorate.

Laboratory-Scale Electrolysis

This method uses electrolysis to generate chlorate from chloride in situ [1] [3].

Overall Reaction: 3 Cl₂ + 6 KOH → KClO₃ + 5 KCl + 3 H₂O (The Cl₂ and KOH are generated during

electrolysis) [1]
Detailed Protocol:

Apparatus Setup: An electrolytic cell is set up with an anode (e.g., platinum or mixed metal
oxide) and a cathode (e.g., titanium) immersed in a concentrated aqueous solution of

potassium chloride (KCl). A small amount of potassium dichromate may be added to the
electrolyte to act as a cathodic reduction catalyst [2].

Electrolysis: A direct current is passed through the solution. Chloride ions (Cl⁻) are oxidized at
the anode to form chlorine, which then disproportionates in the solution to form chlorate ions

(ClO₃⁻) [2].
Crystallization: As the reaction progresses, potassium chlorate precipitates out due to its low

solubility. The electrodes are removed, and the cell contents are filtered to collect the KClO₃

crystals [3].

Chemical Behavior and Decomposition Pathways

A key characteristic of potassium chlorate is its thermal decomposition, which proceeds via different

pathways depending on the presence of a catalyst.
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With Catalyst (e.g., MnO₂)

Without Catalyst

Heat KClO₃

Pathway: Direct Decomposition Pathway 1: Disproportionation

2KCl + 3O₂(g) 3KClO₄ + KCl

Pathway 2: Further Heating

Further Heat

KCl + 2O₂(g)

Click to download full resolution via product page

Thermal decomposition pathways of KClO₃ with and without a catalyst.

Catalytic Decomposition (Primary Laboratory Oxygen
Generation)

In the presence of a catalyst like manganese(IV) dioxide (MnO₂), decomposition occurs at a lower

temperature (~200 °C) and follows a direct path to potassium chloride and oxygen [3] [4].

Reaction: 2 KClO₃(s) → 3 O₂(g) + 2 KCl(s) [1] [2] [3]

Experimental Protocol:
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Setup: Place a mixture of pure KClO₃ and a small amount of MnO₂ powder (catalyst) into a

hard glass test tube equipped with a one-holed stopper and gas delivery tube [1].
Heating: Heat the test tube gently over a Bunsen burner.

Gas Collection: The evolved oxygen gas can be collected over water or drawn off through the
delivery tube [1].

Safety Note: The reagents must be pure to avoid side reactions. Molten KClO₃ is an extremely
powerful oxidizer and can react violently with organic contaminants like dust or grease [1].

Thermal Decomposition without Catalyst

When heated alone (at ~400 °C), potassium chlorate first disproportionates into potassium perchlorate and

potassium chloride [1] [3].

Reaction 1: 4 KClO₃ → 3 KClO₄ + KCl [1] [3]
Reaction 2 (Further Heating): KClO₄ → KCl + 2 O₂ [1]

Critical Safety and Handling Procedures

Given its strong oxidizing nature, handling potassium chlorate requires strict safety measures [1] [2].

Contamination Prevention: Never allow contact with combustible materials (e.g., sugar, paper,

dust, sulfur, phosphorus), concentrated acids, or ammonium salts. Such mixtures are extremely
shock and friction sensitive and can ignite or explode spontaneously [1] [2].

Personal Protective Equipment (PPE): Wear appropriate gloves, safety goggles, and a lab coat.
Handle the chemical in a well-ventilated area or fume hood to avoid inhalation of dust, which can

cause respiratory irritation [2].
Storage: Store in a cool, dry place in its original, clearly labeled container, away from flammable

substances and reducing agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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